molecular formula C24H25FN2O4 B2400436 5-[(3-Fluorophenyl)methoxy]-2-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]pyran-4-one CAS No. 898465-39-9

5-[(3-Fluorophenyl)methoxy]-2-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]pyran-4-one

Cat. No. B2400436
CAS RN: 898465-39-9
M. Wt: 424.472
InChI Key: BLYMQVUNGXMGKX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound you’re interested in is a complex organic molecule that contains several functional groups, including a pyran ring, a piperazine ring, and methoxy and fluorophenyl groups . These functional groups suggest that the compound could have interesting chemical and biological properties.


Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely involve a combination of single and double bonds, with the rings providing a degree of structural rigidity .


Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence and position of its functional groups. For example, the piperazine ring is known to participate in various chemical reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the piperazine ring could influence its solubility and stability .

Scientific Research Applications

Crystal Structure and Analysis

  • Crystal Structures of Related Compounds : Studies on compounds structurally related to "5-[(3-Fluorophenyl)methoxy]-2-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]pyran-4-one" have been conducted. For example, Ullah and Altaf (2014) researched crystal structures of similar compounds, indicating hydrogen bonding and one-dimensional network formations in their crystal packing Ullah & Altaf, 2014.

Synthesis and Potential Applications

  • Anticonvulsant Activity : A study by Aytemir, Septioğlu, and Çalış (2010) on derivatives of kojic acid, which include structures similar to our compound of interest, showed potential anticonvulsant properties. These compounds were synthesized and tested for their effectiveness against seizures, indicating potential medicinal applications Aytemir, Septioğlu, & Çalış, 2010.

Bioactivities and Medical Research

  • Cinnamide Derivatives and Anti-ischemic Activity : Zhong et al. (2018) synthesized and analyzed cinnamide derivatives, including compounds structurally related to our compound. They found effective activities against neurotoxicity and protective effects on cerebral infarction, suggesting potential therapeutic uses Zhong et al., 2018.

Pharmaceutical Research

  • Mannich Bases with Piperazines : Gul et al. (2019) synthesized new Mannich bases with piperazines, related to our compound. They evaluated these for cytotoxic/anticancer and carbonic anhydrase inhibitory effects, indicating possible applications in cancer treatment Gul et al., 2019.

Radiolabeled Compounds for PET

  • PET Tracer Studies : Plenevaux et al. (2000) conducted research on radiolabeled antagonists structurally similar to "this compound" for studying serotonin receptors with positron emission tomography (PET). This showcases the compound's potential in neuroimaging and neurotransmission studies Plenevaux et al., 2000.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity and biological activity. It’s important to handle all chemicals with appropriate safety precautions .

Future Directions

The future research directions for this compound could involve further exploration of its synthesis, properties, and potential applications. This could include investigating its biological activity and potential uses in medicine .

properties

IUPAC Name

5-[(3-fluorophenyl)methoxy]-2-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]pyran-4-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H25FN2O4/c1-29-23-8-3-2-7-21(23)27-11-9-26(10-12-27)15-20-14-22(28)24(17-30-20)31-16-18-5-4-6-19(25)13-18/h2-8,13-14,17H,9-12,15-16H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BLYMQVUNGXMGKX-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC=C1N2CCN(CC2)CC3=CC(=O)C(=CO3)OCC4=CC(=CC=C4)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H25FN2O4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

424.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.